Cas no 1849322-29-7 (Cyclopentanethiol, 2-methoxy-)

• Product Name: Cyclopentanethiol, 2-methoxy-
• CAS No: 1849322-29-7
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 6483998
• PubChem ID: 130586824
• Update Time: 2025-05-22

Cyclopentanethiol, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanethiol, 2-methoxy-

• Inchi： 1S/C6H12OS/c1-7-5-3-2-4-6(5)8/h5-6,8H,2-4H2,1H3
• InChI Key： DYDCOPIXCAKNTF-UHFFFAOYSA-N
• SMILES： C1(S)CCCC1OC

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 171.2±33.0 °C(Predicted)
• pka: 10.21±0.40(Predicted)

Additional information on Cyclopentanethiol, 2-methoxy-

Introduction to Cyclopentanethiol, 2-methoxy-

Cyclopentanethiol, 2-methoxy-, also known by its CAS number 1849322-29-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of cyclopentane, a five-membered cyclic hydrocarbon, with a thiol (-SH) group and a methoxy (-OCH3) substituent attached at the second position of the ring. The combination of these functional groups imparts unique chemical properties and reactivity to the molecule, making it a valuable compound for various applications.

The structure of Cyclopentanethiol, 2-methoxy- consists of a cyclopentane ring with two substituents: a thiol group and a methoxy group. The thiol group is known for its strong nucleophilic character, while the methoxy group introduces electron-donating effects through resonance. This interplay between the two functional groups results in a compound that exhibits interesting reactivity in both acidic and basic conditions. Recent studies have shown that the presence of the methoxy group can significantly influence the electronic properties of the molecule, making it a promising candidate for use in catalysis and as a building block in organic synthesis.

In terms of physical properties, Cyclopentanethiol, 2-methoxy- is typically found as a liquid at room temperature due to its relatively low molecular weight and the presence of polar functional groups. Its boiling point and melting point are moderate, which makes it suitable for use in various chemical reactions under controlled conditions. The compound is also soluble in common organic solvents such as dichloromethane and THF, which facilitates its handling and purification during synthesis.

The synthesis of Cyclopentanethiol, 2-methoxy- can be achieved through several methods. One common approach involves the nucleophilic substitution reaction of cyclopentyl bromide with sodium thiomethoxide (NaOMe-SH), followed by subsequent purification steps such as distillation or chromatography. Recent advancements in catalytic methods have also enabled more efficient syntheses, reducing reaction times and improving yields.

Cyclopentanethiol, 2-methoxy- has found applications in various areas of chemistry and materials science. In organic synthesis, it serves as an important building block for constructing more complex molecules with thiol functionality. For instance, it can be used to prepare thiols with specific stereochemistry or to introduce sulfur-containing moieties into larger molecular frameworks.

In materials science, the compound has been explored for its potential in creating novel materials with unique electronic properties. For example, recent research has demonstrated that films prepared from Cyclopentanethiol-based precursors exhibit enhanced conductivity and stability under certain conditions. These findings suggest that the compound could be utilized in the development of advanced electronic devices such as sensors and flexible electronics.

Moreover, Cyclopentanethiol-based compounds have shown promise in catalysis due to their ability to coordinate with metal centers effectively. Studies have revealed that these compounds can act as ligands in transition metal-catalyzed reactions, enhancing reaction rates and selectivity. This property makes them valuable tools in asymmetric catalysis and other areas requiring precise control over reaction pathways.

The reactivity of Cyclopentanethiol is also influenced by its steric environment due to the cyclopentane ring system. The ring's rigidity provides steric hindrance around the functional groups, which can be exploited to control reaction outcomes in synthetic processes. Recent investigations have focused on how this steric effect impacts nucleophilic substitution reactions involving this compound.

In terms of environmental considerations, researchers have examined the biodegradation pathways of Cyclopentanethiol. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms involving cytochrome P450 enzymes. Understanding these pathways is crucial for assessing its environmental impact and developing strategies for waste management.

Looking ahead, ongoing research continues to uncover new applications for Cyclopentanethiol. Its role as an intermediate in drug discovery processes is being explored due to its potential bioactivity profiles derived from sulfur-containing moieties found in many pharmaceutical agents.